Glucosylsphingosine
Glucosylsphingosine
Beta-D-glucosylsphingosine is d-Glucosylsphingosine in which the anomeric configuration of the glucosyl moiety is beta. It is a D-glucosylsphingosine and a beta-D-glucoside. It is a conjugate base of a beta-D-glucosylsphingosine(1+).
Brand Name:
Vulcanchem
CAS No.:
52050-17-6
VCID:
VC21148502
InChI:
InChI=1S/C24H47NO7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(27)18(25)17-31-24-23(30)22(29)21(28)20(16-26)32-24/h14-15,18-24,26-30H,2-13,16-17,25H2,1H3/b15-14+/t18-,19+,20+,21+,22-,23+,24+/m0/s1
SMILES:
CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)O)O)O)N)O
Molecular Formula:
C24H47NO7
Molecular Weight:
461.6 g/mol
Glucosylsphingosine
CAS No.: 52050-17-6
Cat. No.: VC21148502
Molecular Formula: C24H47NO7
Molecular Weight: 461.6 g/mol
Purity: 98+%
* For research use only. Not for human or veterinary use.
Specification
| Description | Beta-D-glucosylsphingosine is d-Glucosylsphingosine in which the anomeric configuration of the glucosyl moiety is beta. It is a D-glucosylsphingosine and a beta-D-glucoside. It is a conjugate base of a beta-D-glucosylsphingosine(1+). |
|---|---|
| CAS No. | 52050-17-6 |
| Molecular Formula | C24H47NO7 |
| Molecular Weight | 461.6 g/mol |
| IUPAC Name | (2R,3R,4S,5S,6R)-2-[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enoxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C24H47NO7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(27)18(25)17-31-24-23(30)22(29)21(28)20(16-26)32-24/h14-15,18-24,26-30H,2-13,16-17,25H2,1H3/b15-14+/t18-,19+,20+,21+,22-,23+,24+/m0/s1 |
| Standard InChI Key | HHJTWTPUPVQKNA-JIAPQYILSA-N |
| Isomeric SMILES | CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)N)O |
| SMILES | CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)O)O)O)N)O |
| Canonical SMILES | CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)O)O)O)N)O |
| Appearance | Physical solid |
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